3-Cyclopropoxyphthalaldehyde
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Description
3-Cyclopropoxyphthalaldehyde is a synthetic organic compound featuring a phthalaldehyde backbone substituted with a cyclopropoxy group at the 3-position. Phthalaldehyde derivatives are widely utilized in organic synthesis, pharmaceuticals, and materials science due to their reactive aldehyde groups, which enable condensation, oxidation, and crosslinking reactions.
Properties
Molecular Formula |
C11H10O3 |
|---|---|
Molecular Weight |
190.19 g/mol |
IUPAC Name |
3-cyclopropyloxyphthalaldehyde |
InChI |
InChI=1S/C11H10O3/c12-6-8-2-1-3-11(10(8)7-13)14-9-4-5-9/h1-3,6-7,9H,4-5H2 |
InChI Key |
XMCIEBCILYZOHM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=CC=CC(=C2C=O)C=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Cyclopropoxyphthalaldehyde typically involves the reaction of phthalaldehyde with cyclopropanol under acidic or basic conditions. The reaction can be catalyzed by acids such as hydrochloric acid or bases like sodium hydroxide. The reaction is generally carried out at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.
Industrial Production Methods
Industrial production of 3-Cyclopropoxyphthalaldehyde may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, purification techniques such as distillation or recrystallization are employed to obtain high-purity 3-Cyclopropoxyphthalaldehyde.
Chemical Reactions Analysis
Types of Reactions
3-Cyclopropoxyphthalaldehyde undergoes various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to form carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The cyclopropyl group can undergo substitution reactions with nucleophiles, leading to the formation of various derivatives.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.
Substitution: Nucleophiles such as amines or thiols under basic conditions.
Major Products Formed
Oxidation: 3-Cyclopropoxyphthalic acid.
Reduction: 3-Cyclopropoxyphthalyl alcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
3-Cyclopropoxyphthalaldehyde has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Explored as a potential drug candidate due to its unique structural features.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-Cyclopropoxyphthalaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to the modulation of their activity. The cyclopropyl group may also contribute to the compound’s biological activity by interacting with hydrophobic pockets in target molecules.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following section compares 3-cyclopropoxyphthalaldehyde with structurally or functionally related compounds, emphasizing molecular features, hazards, and applications.
3-Chlorobenzaldehyde (CAS 587-04-2)
- Molecular Formula : C₇H₅ClO
- Functional Groups : Aldehyde, chloro substituent.
- Key Differences :
- The chloro group in 3-chlorobenzaldehyde is a strong electron-withdrawing substituent, increasing electrophilicity at the aldehyde group and enhancing reactivity in nucleophilic aromatic substitution (e.g., Suzuki coupling) compared to the electron-donating cyclopropoxy group.
- Hazards : 3-Chlorobenzaldehyde is classified as a skin and eye irritant, requiring precautions such as gloves and eye protection during handling . In contrast, hazards for 3-cyclopropoxyphthalaldehyde remain uncharacterized.
- Applications : Used in dye synthesis, pharmaceuticals, and as a crosslinking agent.
3-Chloropropionic Acid (CAS 107-94-8)
- Molecular Formula : C₃H₅ClO₂
- Functional Groups : Carboxylic acid, chloro substituent.
- Key Differences :
- The carboxylic acid group enables distinct reactivity (e.g., esterification, salt formation) compared to the aldehyde group in 3-cyclopropoxyphthalaldehyde.
- Hazards : 3-Chloropropionic acid is corrosive, causing severe skin burns and eye damage , whereas aldehydes like 3-cyclopropoxyphthalaldehyde are more likely to act as irritants or sensitizers.
- Applications : Intermediate in herbicide production (e.g., Dalapon) and peptide synthesis.
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone (CAS 946386-88-5)
- Molecular Formula : C₁₆H₁₈N₄
- Functional Groups : Hydrazone, cyclohexyl substituent.
- Key Differences: The hydrazone group confers chelating properties and base sensitivity, contrasting with the aldehyde’s nucleophilic reactivity. The cyclohexyl group (bulky, nonpolar) may reduce solubility in polar solvents compared to the smaller cyclopropoxy group. Hazards: Limited toxicological data are available for this compound, highlighting a knowledge gap for structurally complex aldehydes and hydrazones .
Table 1: Comparative Analysis of 3-Cyclopropoxyphthalaldehyde and Analogues
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